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Compound of Interest

Compound Name: Ortho-Evra

CAS No.: 396715-57-4

Cat. No.: B12785903

Get Quote

The thromboembolic risk associated with the Ortho-Evra contraceptive patch has been a

subject of considerable debate and conflicting study findings since its introduction. This guide

provides a comprehensive comparison of the available data, focusing on the reproducibility of

findings regarding its thromboembolic risk relative to other combined hormonal contraceptives

(CHCs), particularly combined oral contraceptives (COCs). The objective is to present the

evidence in a clear and structured format for researchers, scientists, and drug development

professionals to facilitate a critical appraisal of the product's safety profile.

Quantitative Data Summary
The following tables summarize the quantitative data from key epidemiological studies

comparing the risk of venous thromboembolism (VTE) in users of the Ortho-Evra patch versus

users of COCs. The conflicting results across different studies highlight the challenges in

achieving reproducible findings in this area.

Table 1: Comparative Risk of Venous Thromboembolism (VTE) for Ortho-Evra vs. Combined

Oral Contraceptives (COCs)
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Study/Databas
e

Comparator
COC

Risk Estimate
(Odds
Ratio/Relative
Risk)

95%
Confidence
Interval (CI)

Conclusion

Boston

Collaborative

Drug

Surveillance

Program

(BCDSP) -

PharMetrics

Database[1][2]

Levonorgestrel-

containing OCs

(30 mcg EE)

2.0 0.9 - 4.1

No statistically

significant

difference in VTE

risk.[1][2]

Boston

Collaborative

Drug

Surveillance

Program

(BCDSP) -

MarketScan

Database[1][2]

Levonorgestrel-

containing OCs

(30 mcg EE)

1.3 0.8 - 2.1

No statistically

significant

difference in VTE

risk.[1][2]

i3 Ingenix

Study[3]

Norgestimate-

containing OCs

(35 mcg EE)

~2.0
Statistically

Significant

Approximately

two-fold

increased risk of

VTE for Ortho-

Evra users.[3]

Danish Cohort

Study[4]

Non-users of

hormonal

contraception

7.9 3.5 - 17.7

Significantly

increased risk of

VTE compared

to non-users.[4]
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Danish Cohort

Study[4]

Levonorgestrel-

containing COCs
2.3 1.0 - 5.2

Increased risk of

VTE compared

to users of

levonorgestrel-

containing

COCs.[4]

FDA-funded

study (unnamed

in snippets)[5]

Not specified Not specified Not specified

Findings were

consistent with a

possible

increased risk of

blood clots.[5]

Jick SS, et al.

(2006) -

PharMetrics[6]

Norgestimate-

containing OCs

(35 mcg EE)

0.9 0.5 - 1.6

Risk of nonfatal

VTE is similar to

the comparator

OC.[6]

Cole JA, et al.

(2007) - Ingenix

Research[7]

Norgestimate-

containing OCs

(35 mcg EE)

2.4 1.1 - 5.5

More than

double the risk

for VTE.[7]

Table 2: Incidence Rates of Venous Thromboembolism (VTE)
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Contraceptive Method
Incidence Rate per 10,000
Woman-Years

Study/Reference

Non-users of hormonal

contraception
1-5 [8]

Non-users of hormonal

contraception (aged 15-44)
5-10 [9]

Levonorgestrel-containing

COCs
~8 [8]

Third-generation or

drospirenone-containing COCs
10-15 [8]

Ortho-Evra Patch 12.3 [8]

Ortho-Evra Patch 9.7 [4]

Vaginal Ring 7.8 [4]

Pregnancy 5-20 [8]

Postpartum 40-65 [8]

Experimental Protocols
The reproducibility of findings is heavily dependent on the methodologies employed in the

studies. The primary methodologies used to assess the thromboembolic risk of Ortho-Evra
have been observational, retrospective case-control and cohort studies based on large

healthcare claims databases.

1. Nested Case-Control Study Design (e.g., Boston Collaborative Drug Surveillance Program)

Study Population: Women aged 15-44 years who were new users of either the Ortho-Evra
patch or a comparator COC, identified from large US healthcare claims databases like

PharMetrics or MarketScan.[1][6][10]

Case Identification: Cases were defined as women with a new diagnosis of idiopathic VTE

(deep vein thrombosis or pulmonary embolism) without identifiable clinical risk factors.[6][10]
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Control Selection: For each case, up to four controls were matched based on age and the

date of VTE diagnosis (index date).[6] Controls were required to be current users of one of

the study contraceptives at the index date.

Data Collection: Information on contraceptive use, VTE diagnosis, and potential confounding

factors was extracted from the claims databases.[6][10]

Statistical Analysis: Conditional logistic regression was used to calculate the odds ratio (OR)

for VTE in Ortho-Evra users compared to COC users, adjusting for potential confounders.

[10]

2. Retrospective Cohort Study Design (e.g., Danish Cohort Study)

Study Population: A national cohort of all non-pregnant women aged 15-49 in Denmark,

identified through national registries.[4] Women with a history of thrombotic disease or

cancer were excluded.

Exposure Assessment: Use of different hormonal contraceptives (patch, vaginal ring, COCs,

etc.) was determined from prescription data in the national registries.[4]

Outcome Ascertainment: First-ever venous thrombosis events were identified from national

patient registries. Diagnoses were confirmed by reviewing records of subsequent

anticoagulation therapy.[4]

Follow-up: Women were followed over a defined period (e.g., 2001-2010), and the incidence

rates of VTE were calculated for users of different contraceptives and non-users.

Statistical Analysis: Poisson regression was used to calculate adjusted relative risks (RRs)

and rate ratios, comparing VTE risk in users of non-oral contraceptives to non-users and to

users of a reference COC (e.g., levonorgestrel-containing).[4]

Mandatory Visualizations
Signaling Pathways and Logical Relationships
The following diagram illustrates the general proposed mechanism by which combined

hormonal contraceptives, including Ortho-Evra, may increase the risk of venous

thromboembolism.
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Progestin
(e.g., Norelgestromin)

Hypercoagulable State Venous Thromboembolism (VTE)

Click to download full resolution via product page

Caption: Proposed mechanism of hormonal contraceptive-induced thromboembolism.

Experimental Workflow
The diagram below outlines a typical workflow for a retrospective database study designed to

compare the thromboembolic risk of different contraceptives.
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Caption: Workflow for a retrospective case-control study on contraceptive risk.
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In conclusion, the evidence regarding the thromboembolic risk of Ortho-Evra remains

inconsistent. While some large-scale database studies suggest a similar risk profile to certain

COCs, others indicate a potentially two-fold or higher risk.[1][3][6][7] These discrepancies may

be attributable to differences in study design, the choice of comparator contraceptive, the

databases utilized, and methods for case ascertainment and confirmation.[11] The higher

estrogen exposure associated with the patch compared to typical birth control pills is a

plausible biological reason for a potentially increased risk.[12][13] Therefore, a definitive and

universally reproducible conclusion on the comparative thromboembolic risk of Ortho-Evra is

still elusive, necessitating careful consideration of all available evidence and patient-specific

risk factors in clinical and drug development contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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